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Compound of Interest

Compound Name: D-Glucitol dinitrate

CAS No.: 71888-61-4

Cat. No.: B12657316

Get Quote

Nomenclature and Structural Definition
Note on Terminology: In the context of pharmaceutical development, "D-Glucitol dinitrate"

almost exclusively refers to Isosorbide Dinitrate (ISDN).[1][2][3] Strictly speaking, the IUPAC

designation is 1,4:3,6-dianhydro-D-glucitol 2,5-dinitrate.[1][2][3][4] The "dianhydro" descriptor is

critical; it denotes the dehydration of the sorbitol (D-glucitol) backbone into a bicyclic furan

structure, which stabilizes the molecule for pharmaceutical use. A simple acyclic dinitrate of D-

glucitol would be chemically unstable and is not a viable drug candidate.[2]

This guide focuses on the synthesis and characterization of the pharmaceutically active

1,4:3,6-dianhydro-D-glucitol 2,5-dinitrate (CAS: 87-33-2).[1][2][3][4]

Structural Attributes[1][3][4][5][6][7][8][9][10][11]
Molecular Formula:

[1][2][3][4][5]

Molecular Weight: 236.14 g/mol [1][2][3][4][5][6]
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Stereochemistry: The molecule consists of two cis-fused tetrahydrofuran rings.[1][2] The nitro

groups are positioned at C2 and C5.[2] Due to the "V" shape of the bicyclic system:

The 2-nitro group is in the exo orientation.[1][2][3]

The 5-nitro group is in the endo orientation.[1][2][3]

Correction: In the isosorbide skeleton, the 2-hydroxyl is exo and the 5-hydroxyl is endo.[1]

[2][3] This stereochemical distinction leads to different reactivity and spectroscopic

signatures for the dinitrate esters.[2]

Synthetic Pathway and Mechanism
The synthesis is a sequential two-stage process: Acid-Catalyzed Dehydration followed by O-

Nitration.[1][2][3][4]
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Figure 1: Sequential conversion of D-Glucitol to Isosorbide Dinitrate via dehydration and

nitration.[1][2][3][4]
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Experimental Protocols
Phase 1: Dehydration (D-Glucitol Isosorbide)
Objective: Cyclization of D-glucitol to the rigid bicyclic ether core.[1][2][3] Criticality: Incomplete

dehydration yields sorbitans (mono-cyclic), which form unstable nitrate impurities later.[1][2][3]

Reagents: D-Sorbitol (98%+), Sulfuric Acid (

, 98%), Toluene (azeotropic agent).[1][2][3]

Procedure:

Charge a reactor with D-Sorbitol (1.0 eq) and p-Toluenesulfonic acid (pTSA) or

(1-2% w/w).[1][2][3][4]

Heat to 135–140°C under vacuum (20–50 mmHg) or use a Dean-Stark trap with toluene to

remove water continuously.[1][2][3]

Endpoint: Reaction is complete when 2 molar equivalents of water are collected.[1][2]

Workup: Neutralize with NaOH. Distill under high vacuum (160–170°C at 5 mmHg) to

isolate Isosorbide as a hygroscopic solid.[2]

Yield Target: >75%.

Phase 2: Nitration (Isosorbide Dinitrate)
Objective: Esterification of hydroxyl groups at C2 and C5.[1][2] Safety Warning: This reaction is

highly exothermic.[1][2][3] Runaway nitration can lead to detonation.[1][2][6] Maintain strict

temperature control.

Reagents: Isosorbide, Fuming Nitric Acid (

, >98%), Sulfuric Acid (

), Acetic Anhydride (optional moderator).[1][2][3]

Procedure:
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Mixed Acid Prep: Prepare a nitrating mixture of

:

(ratio 40:60 w/w) at 0°C.

Addition: Slowly add Isosorbide (dissolved in water or added as solid) to the mixed acid.

Temperature Control: Maintain internal temperature <5°C. Above 10°C, oxidation of the

ether bridge may occur, increasing explosion risk.[2][3]

Quenching: Pour the reaction mixture into crushed ice/water (10x volume) with vigorous

stirring. The dinitrate will precipitate as a white solid.[2]

Purification: Filter the crude solid.[1][2] Recrystallize from hot ethanol or an ethanol/water

mixture.[1][2]

Drying: Dry in a vacuum oven at 40°C. Do not overheat (Melting point is ~70°C;

decomposition risk).[1][2][3]

Characterization & Validation
Trustworthiness in synthesis is established via multi-modal analysis.

A. Spectroscopic Identification
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Method Parameter Diagnostic Signal Mechanistic Insight

FT-IR Stretch

1650

(asym), 1280

(sym)

Confirms esterification

of OH groups.[1][2][3]

[4] Absence of broad

OH stretch (3400

) indicates full

conversion.[2]

1H-NMR Chemical Shift 5.3–5.4 ppm (m, 2H)

Downfield shift of

methine protons at

C2/C5 due to

electron-withdrawing

nitrate groups.[1][2][3]

13C-NMR Carbon Skeleton 81.2 (C2), 86.4 (C5)

Distinguishes the exo

vs endo environments

of the bicyclic core.[1]

[2]

B. Chromatographic Purity (HPLC)
Protocol: Reverse-Phase HPLC (RP-HPLC) is the gold standard for quantifying the dinitrate

against mononitrate impurities (2-ISMN, 5-ISMN).[1][2][3][4]

Column: C18 (e.g., 250mm x 4.6mm, 5µm).

Mobile Phase: Acetonitrile : Water (40:60 v/v).[1][2][3]

Detector: UV at 210 nm (Nitrate absorption).[1][2][3]

Retention Logic:

Isosorbide (Polar) elutes first (often near void volume).[1][2]

5-Mononitrate elutes second.[1][2][3]

2-Mononitrate elutes third.[1][2][3]
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Dinitrate (Most hydrophobic) elutes last.[1][2][3]

C. Thermal Analysis (DSC)
Self-Validating Step: Differential Scanning Calorimetry (DSC) is mandatory to verify crystallinity

and detect polymorphs.[1][2][3]

Melting Onset: 70.0°C ± 1°C.[1][2][3]

Exotherm: A sharp decomposition exotherm typically appears >150°C. Caution: This

confirms the energetic nature of the nitrate ester.[1][2]

Safety & Stability (E-E-A-T)
As a senior scientist, I must emphasize that organic nitrates are energetic materials.

Explosive Potential: While ISDN is stable, it is a nitrate ester.[1][2][3] It should never be

ground in a dry state with high friction.[2] Commercial API is often "phlegmatized" (diluted)

with lactose or mannitol (e.g., 40% ISDN mixture) to ensure safe handling during formulation.

[1][2][3]

Hydrolysis: ISDN is susceptible to hydrolysis in strongly alkaline or acidic conditions,

reverting to mononitrates and eventually isosorbide.[1][2][3] Storage must be in tight, light-

resistant containers.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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